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Compound of Interest

Compound Name: Tris(2,2,2-trifluoroethyl) phosphite

Cat. No.: B1585032

An In-depth Technical Guide to the Physical Properties of Tris(2,2,2-trifluoroethyl) phosphite
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Tris(2,2,2-trifluoroethyl) phosphite, a significant organophosphorus compound.
The information is curated for professionals in research, scientific studies, and drug
development, with a focus on presenting clear, quantitative data and outlining relevant
experimental protocols.

Core Physical and Chemical Properties

Tris(2,2,2-trifluoroethyl) phosphite is a colorless to light yellow liquid at room temperature.[1]
[2] It is recognized for its utility as a ligand in organometallic chemistry, a stabilizing agent in
polymer production, and as an electrolyte additive in lithium-ion batteries.[3][4][5] Its unique
properties are largely influenced by the presence of multiple trifluoroethyl groups.

Quantitative Data Summary

The key physical properties of Tris(2,2,2-trifluoroethyl) phosphite are summarized in the
table below for ease of reference and comparison. These values are primarily sourced from
literature and chemical supplier databases.
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Property Value Conditions
Molecular Formula CeHeFoO3P
Molecular Weight 328.07 g/mol

Standard Temperature and

Appearance Colorless to light yellow liquid Pressure

Density 1.487 g/mL at 25 °C[1][3][6]1[7]

Boiling Point 130-131 °C at 743 mmHg[1][3][6][8][9]
Refractive Index 1.324 at 20 °C (n20/D)[1][6][81[9]

Flash Point > 230 °F (> 113 °C) Closed cup[1][6]
Vapor Pressure 12.7 mmHg at 25 °C[2][6]
Melting Point Not Available

Soluble in most organic
Solubility solvents (e.qg., ether,

chloroform, methanol)[2]

Experimental Protocols

Detailed experimental procedures for the determination of every physical property are not

consistently available in the public domain. However, methods for its synthesis and purification

are documented, providing insight into the handling and production of this compound.

Synthesis of Tris(2,2,2-trifluoroethyl) phosphite

A general method for the preparation of Tris(2,2,2-trifluoroethyl) phosphite involves the

reaction of phosphorus trichloride with 2,2,2-trifluoroethanol.[2][6]

Methodology:

« Under an inert atmosphere (e.g., nitrogen or argon), phosphorus trichloride is added

dropwise to 2,2,2-trifluoroethanol. The reaction is typically performed in a suitable solvent

and may require cooling to control the exothermic reaction.
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 After the addition is complete, the reaction mixture is allowed to stir until completion.

e An organic solvent and deionized water are then added to the mixture. The process involves
a low-temperature water wash followed by standing to allow for phase separation.[6]

e The organic phase, containing the desired product, is separated.

e The crude product is then purified by rectification (distillation) to yield the final Tris(2,2,2-
trifluoroethyl) phosphite.[6]

Purification Protocol

For high-purity applications, fractional distillation is a commonly cited method for the purification
of Tris(2,2,2-trifluoroethyl) phosphite.[1][6][8]

Methodology:
e The crude Tris(2,2,2-trifluoroethyl) phosphite is placed in a distillation flask.

o The flask is connected to a fractional distillation column, such as a 10-inch Helipak column,
to ensure efficient separation from impurities.[1][6][8]

e The system is heated, and the fraction that distills at the correct boiling point and pressure
(130-131 °C at 743 mmHg) is collected.[1][8][9]

Visualization of Experimental Workflow

The following diagram illustrates a simplified workflow for the synthesis and purification of
Tris(2,2,2-trifluoroethyl) phosphite.
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Caption: Synthesis and Purification Workflow.

Safety and Handling

Tris(2,2,2-trifluoroethyl) phosphite is associated with certain hazards. It is classified as
causing skin irritation, serious eye irritation, and may cause respiratory irritation.[10]
Appropriate personal protective equipment, including gloves, eye protection, and respiratory
masks, should be used when handling this chemical.[10] Operations should be conducted in a
well-ventilated area.[2][10] The compound is a combustible liquid and should be stored away

from heat and open flames.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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